Cas no 17206-74-5 (b-Melanotropin (cattle) (9CI))

• Product Name: b-Melanotropin (cattle) (9CI)
• CAS No: 17206-74-5
• MF: C₉₆H₁₃₆N₂₆O₂₈S
• MW: 2134.32946014404
• CID: 232947
• PubChem ID: 16132284
• Update Time: 2025-04-19

b-Melanotropin (cattle) (9CI) Chemical and Physical Properties

Names and Identifiers

• b-Melanotropin (cattle) (9CI)
• beta-Melanotropin (pig), 2-l-serine-
• EINECS 241-250-2
• 17206-74-5

• Inchi： 1S/C96H136N26O28S/c1-151-38-31-63(87(141)109-60(19-7-9-32-97)85(139)116-69(40-53-25-27-56(125)28-26-53)94(148)120-35-12-22-72(120)80(134)75(126)47-105-82(136)70(49-123)117-81(135)58(99)43-78(130)131)112-86(140)62(29-30-77(128)129)111-90(144)67(42-55-46-102-51-107-55)115-88(142)65(39-52-15-3-2-4-16-52)114-84(138)61(21-11-34-103-96(100)101)110-89(143)66(41-54-45-104-59-18-6-5-17-57(54)59)108-76(127)48-106-83(137)71(50-124)118-92(146)73-23-13-36-121(73)95(149)74-24-14-37-122(74)93(147)64(20-8-10-33-98)113-91(145)68(119-150)44-79(132)133/h2-6,15-18,25-28,45-46,51,55,58,60-74,104,119,123-125,150H,7-14,19-24,29-44,47-50,97-99H2,1H3,(H,105,136)(H,106,137)(H,108,127)(H,109,141)(H,110,143)(H,111,144)(H,112,140)(H,113,145)(H,114,138)(H,115,142)(H,116,139)(H,117,135)(H,118,146)(H,128,129)(H,130,131)(H,132,133)(H4,100,101,103)
• InChI Key： KTTLFJFYWIMKGW-UHFFFAOYSA-N
• SMILES： S(C)CCC(C(NC(CCCCN)C(NC(CC1C=CC(=CC=1)O)C(N1CCCC1C(C(CNC(C(CO)NC(C(CC(=O)O)N)=O)=O)=O)=O)=O)=O)=O)NC(C(CCC(=O)O)NC(C(CC1C=NC=N1)NC(C(CC1C=CC=CC=1)NC(C(CCCNC(=N)N)NC(C(CC1=CNC2C=CC=CC1=2)NC(CNC(C(CO)NC(C1CCCN1C(C1CCCN1C(C(CCCCN)NC(C(CC(=O)O)NO)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O

Computed Properties

• Exact Mass: 2131.96695
• Monoisotopic Mass: 2132.9738090g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 28
• Hydrogen Bond Acceptor Count: 35
• Heavy Atom Count: 151
• Rotatable Bond Count: 66
• Complexity: 4740
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 17
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -13.4
• Topological Polar Surface Area: 884Ų

Experimental Properties

• PSA: 855.79

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic Polymers Polypeptides Polypeptides
• Solvents and Organic Chemicals Organic Compounds Organic Polymers Polypeptides